Cas no 1375064-52-0 (4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid)
1375064-52-0 structure
Product Name:4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
CAS No:1375064-52-0
MF:C12H9NO5
MW:247.203563451767
MDL:MFCD22192331
CID:1056715
Update Time:2025-04-20
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
- 4-[3-(Methoxycarbonyl)-1,2-oxazol-5-yl]benzoic acid
- 6065AJ
- TRA0000332
- SY015170
- 4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoicAcid
- 4-(3-methoxycarbonyl-1,2-oxazol-5-yl)benzoic acid
- 3-Isoxazolecarboxylic acid, 5-(4-carboxyphenyl)-, 3-methyl ester
-
- MDL: MFCD22192331
- Inchi: 1S/C12H9NO5/c1-17-12(16)9-6-10(18-13-9)7-2-4-8(5-3-7)11(14)15/h2-6H,1H3,(H,14,15)
- InChI Key: YGJBDODYBMPATP-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)OC)=N1)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 247.04800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 324
- Topological Polar Surface Area: 89.6
Experimental Properties
- PSA: 89.63000
- LogP: 1.82640
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM320419-5g |
4-(3-(methoxycarbonyl)isoxazol-5-yl)benzoic acid |
1375064-52-0 | 95% | 5g |
$785 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M95680-1g |
4-[3-(Methoxycarbonyl)-1,2-oxazol-5-yl]benzoic acid |
1375064-52-0 | 1g |
¥3779.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M95680-250mg |
4-[3-(Methoxycarbonyl)-1,2-oxazol-5-yl]benzoic acid |
1375064-52-0 | 250mg |
¥1599.0 | 2021-09-08 | ||
| abcr | AB451714-250 mg |
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic acid; . |
1375064-52-0 | 250MG |
€252.00 | 2023-07-18 | ||
| abcr | AB451714-1 g |
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic acid; . |
1375064-52-0 | 1g |
€517.20 | 2023-07-18 | ||
| Chemenu | CM320419-1g |
4-(3-(methoxycarbonyl)isoxazol-5-yl)benzoic acid |
1375064-52-0 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D372897-0.25g |
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid |
1375064-52-0 | 97% | 0.25g |
$200 | 2024-05-24 | |
| eNovation Chemicals LLC | D372897-1g |
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid |
1375064-52-0 | 97% | 1g |
$440 | 2024-05-24 | |
| eNovation Chemicals LLC | Y1040961-1g |
3-Isoxazolecarboxylic acid, 5-(4-carboxyphenyl)-, 3-methyl ester |
1375064-52-0 | 95% | 1g |
$390 | 2024-06-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851884-1g |
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid |
1375064-52-0 | 95% | 1g |
2,264.40 | 2021-05-17 |
4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
1375064-52-0 (4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid) Related Products
- 7063-99-2(Ethyl 5-phenylisoxazole-3-carboxylate)
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- 893638-47-6(Ethyl 5-(m-tolyl)isoxazole-3-carboxylate)
- 1375064-41-7(Methyl 5-(4-Cyanophenyl)isoxazole-3-carboxylate)
- 1375064-54-2(Methyl 5-(4-cyanophenyl)Isoxazole-3-carboxylate)
- 893638-45-4( )
- 88958-15-0(Ethyl 5-(p-tolyl)isoxazole-3-carboxylate)
- 51677-09-9(methyl 5-phenyl-1,2-oxazole-3-carboxylate)
- 517870-15-4(Methyl 5-(4-bromophenyl)isoxazole-3-carboxylate)
- 60640-71-3(Methyl 5-(4-hydroxyphenyl)isoxazole-3-carboxylate)
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